Cas no 1261798-07-5 (3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261798-07-5
• MF: C₁₄H₈ClF₅O₂
• MW: 338.657140731812
• CID: 4996772
• Update Time: 2025-05-23

3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8ClF5O2/c15-11-3-1-2-10(12(11)21-13(16)17)8-4-6-9(7-5-8)22-14(18,19)20/h1-7,13H
• InChI Key： WSUWINHSTZBGPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC(F)F)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5

Additional information on 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

Professional Introduction to 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261798-07-5)

3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl, with the chemical identifier CAS No. 1261798-07-5, is a biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, characterized by its chloro, difluoromethoxy, and trifluoromethoxy substituents, exhibits promising characteristics that make it a valuable candidate for further exploration in synthetic chemistry and drug discovery.

The biphenyl core structure of 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl provides a rigid framework that can be modified through various functional groups to achieve specific biological activities. The presence of electron-withdrawing and electron-donating groups in this molecule suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. In particular, the chloro and fluoro substituents can influence the electronic properties of the aromatic system, thereby modulating reactivity and binding affinity.

Recent studies have highlighted the importance of halogenated biphenyls in the development of novel therapeutic agents. The structural motif of 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl aligns well with this trend, as it incorporates multiple halogen atoms that can enhance metabolic stability and binding interactions with biological targets. For instance, the trifluoromethoxy group is known to improve lipophilicity and binding affinity, while the chloro group can serve as a handle for further chemical modifications.

In the context of drug discovery, 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl has been explored as a potential intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the structural features of this compound, researchers aim to develop inhibitors that can selectively target specific kinases, thereby modulating disease progression.

The synthesis of 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the biphenyl core and introduce the desired substituents. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacological profile of 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain kinases. Additionally, its structural similarity to known bioactive compounds makes it a promising candidate for structure-activity relationship (SAR) studies. By systematically varying substituents on the biphenyl core, researchers can gain insights into the factors that contribute to biological activity and optimize potency.

The agrochemical potential of this compound should not be overlooked. Halogenated biphenyls have been widely used in crop protection due to their ability to interact with biological targets in pests and weeds. The unique combination of substituents in 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl may confer novel properties that make it effective against resistant strains or reduce environmental impact compared to existing agrochemicals.

In conclusion, 3-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl represents a fascinating molecule with diverse applications in pharmaceuticals and agrochemicals. Its structural features offer opportunities for further development into novel therapeutic agents and crop protection products. As research continues to uncover its potential, this compound is poised to play a significant role in advancing chemical biology and drug discovery.